Cas no 882855-89-2 (3-(Pyrrolidinocarbonyl)benzonitrile)

3-(Pyrrolidinocarbonyl)benzonitrile is a versatile organic compound featuring a pyrrolidine carbonyl group attached to a benzonitrile scaffold. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The benzonitrile moiety offers reactivity for further functionalization, while the pyrrolidine carbonyl group enhances solubility and binding affinity in target interactions. Its stability under standard conditions and compatibility with common synthetic methodologies make it a practical choice for research and industrial applications. The compound is particularly useful in the design of enzyme inhibitors and receptor modulators due to its balanced lipophilicity and electronic properties.
3-(Pyrrolidinocarbonyl)benzonitrile structure
882855-89-2 structure
Product Name:3-(Pyrrolidinocarbonyl)benzonitrile
CAS No:882855-89-2
MF:C12H12N2O
MW:200.236482620239
CID:4663754
Update Time:2025-06-14

3-(Pyrrolidinocarbonyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(Pyrrolidinocarbonyl)benzonitrile
    • Inchi: 1S/C12H12N2O/c13-9-10-4-3-5-11(8-10)12(15)14-6-1-2-7-14/h3-5,8H,1-2,6-7H2
    • InChI Key: OQALHOPGBNLNSS-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=C(C#N)C=1)N1CCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 285
  • XLogP3: 1.6
  • Topological Polar Surface Area: 44.1

3-(Pyrrolidinocarbonyl)benzonitrile Pricemore >>

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Additional information on 3-(Pyrrolidinocarbonyl)benzonitrile

Research Briefing on 3-(Pyrrolidinocarbonyl)benzonitrile (CAS: 882855-89-2) in Chemical Biology and Pharmaceutical Applications

3-(Pyrrolidinocarbonyl)benzonitrile (CAS: 882855-89-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyrrolidine carbonyl and benzonitrile functional groups, has been investigated for its potential applications in drug discovery and development. Recent studies have highlighted its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the context of kinase inhibitors and other therapeutic agents targeting various diseases.

One of the key areas of research involving 3-(Pyrrolidinocarbonyl)benzonitrile is its utility in the design of kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. The compound's structural features make it a valuable scaffold for the development of selective kinase inhibitors. Recent publications have demonstrated its incorporation into novel inhibitor designs, showing promising activity against specific kinase targets.

In addition to its role in kinase inhibitor development, 3-(Pyrrolidinocarbonyl)benzonitrile has been explored for its potential in other therapeutic areas. For instance, studies have investigated its use as a building block for the synthesis of compounds with antimicrobial or antiviral properties. The compound's ability to serve as a precursor for diverse chemical modifications underscores its versatility in medicinal chemistry.

Recent advancements in synthetic methodologies have further enhanced the accessibility of 3-(Pyrrolidinocarbonyl)benzonitrile and its derivatives. Improved synthetic routes have been reported, offering higher yields and greater efficiency, which are crucial for scaling up production in pharmaceutical applications. These developments are expected to facilitate further research and accelerate the discovery of new drug candidates based on this scaffold.

In conclusion, 3-(Pyrrolidinocarbonyl)benzonitrile (CAS: 882855-89-2) represents a promising compound in chemical biology and pharmaceutical research. Its structural versatility and potential applications in drug discovery make it a valuable tool for researchers. Ongoing studies are likely to uncover additional therapeutic opportunities, reinforcing its importance in the field. Future research should focus on optimizing its derivatives for enhanced efficacy and selectivity, as well as exploring its potential in combination therapies.

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